Cas no 884849-01-8 (3-(5-Chloro-benzooxazol-2-yl)-benzoic acid)

• Product Name: 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid
• CAS No: 884849-01-8
• MF: C₁₄H₈ClNO₃
• MW: 273.671222686768
• CID: 3148037
• Update Time: 2025-10-28

3-(5-Chloro-benzooxazol-2-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid

• Inchi： 1S/C14H8ClNO3/c15-10-4-5-12-11(7-10)16-13(19-12)8-2-1-3-9(6-8)14(17)18/h1-7H,(H,17,18)
• InChI Key： CYSXWEJBMLRYHC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C(C1C=CC=C(C(=O)O)C=1)O2

Additional information on 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid

Introduction to 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid (CAS No. 884849-01-8) in Modern Chemical and Pharmaceutical Research

3-(5-Chloro-benzooxazol-2-yl)-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 884849-01-8, is a sophisticated organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This molecule, featuring a benzooxazole core substituted with a chlorobenzene group and a benzoic acid moiety, exhibits intriguing structural and functional properties that make it a valuable candidate for various applications. The benzooxazole scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry, known for its broad biological activity and stability. The introduction of a chloro substituent at the 5-position of the benzooxazole ring further modulates its electronic and steric properties, enhancing its potential as a pharmacophore.

The benzoic acid component of this compound contributes to its acidic nature, which can be exploited in various chemical reactions and biological interactions. This dual functionality makes 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid a versatile intermediate in the synthesis of more complex molecules. Its potential applications span across multiple domains, including drug discovery, agrochemicals, and material science.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Benzooxazole derivatives, in particular, have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The chloro-substituted benzooxazole moiety in 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid is particularly interesting because it can influence the compound's binding affinity and metabolic stability.

One of the most compelling aspects of this compound is its role in the development of new pharmaceutical agents. Researchers have leveraged its structural features to design molecules with enhanced efficacy and reduced toxicity. For instance, studies have shown that benzooxazole derivatives can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The chloro group in 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid may play a crucial role in modulating these effects by affecting the compound's interaction with biological targets.

The synthesis of 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the benzooxazole core, followed by functionalization with a chlorobenzene group and subsequent introduction of the benzoic acid moiety. These steps require precise control over reaction conditions to ensure high yield and purity.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers optimize its structure for better pharmacological activity. These computational approaches are complemented by experimental validations, which further refine our understanding of the compound's properties.

The pharmaceutical industry has been particularly keen on exploring derivatives of 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid due to their potential therapeutic benefits. Preclinical studies have demonstrated promising results in various disease models, including cancer and inflammatory disorders. The benzoic acid moiety is known to enhance solubility and bioavailability, making it an attractive feature for drug development.

Moreover, the environmental impact of synthesizing and using 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid has been a subject of interest. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that pharmaceutical development remains environmentally responsible.

In conclusion, 3-(5-Chloro-benzooxazol-2-yl)-benzoic acid (CAS No. 884849-01-8) represents a significant advancement in chemical research with multifaceted applications. Its unique structural features make it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.